Cas no 2228464-42-2 (1-methylcyclohexane-1-sulfonyl chloride)

• Product Name: 1-methylcyclohexane-1-sulfonyl chloride
• CAS No: 2228464-42-2
• MF: C₇H₁₃ClO₂S
• MW: 196.694920301437
• CID: 5902387
• PubChem ID: 85837042
• Update Time: 2025-05-21

1-methylcyclohexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonyl chloride, 1-methyl-
• 1-methylcyclohexane-1-sulfonyl chloride
• EN300-1991019
• SCHEMBL23221529
• 2228464-42-2

• Inchi： 1S/C7H13ClO2S/c1-7(11(8,9)10)5-3-2-4-6-7/h2-6H2,1H3
• InChI Key： KXHHIKQDDSOEHH-UHFFFAOYSA-N
• SMILES： C1(C)(S(Cl)(=O)=O)CCCCC1

Computed Properties

• Exact Mass: 196.0324785g/mol
• Monoisotopic Mass: 196.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 257.2±7.0 °C(Predicted)

Additional information on 1-methylcyclohexane-1-sulfonyl chloride

Professional Introduction to 1-Methylcyclohexane-1-Sulfonyl Chloride (CAS No. 2228464-42-2)

1-Methylcyclohexane-1-sulfonyl chloride, a compound with the chemical formula C₈H₁₅ClO₂S, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its unique CAS number CAS No. 2228464-42-2, has garnered attention due to its versatile applications in the development of fine chemicals and pharmaceutical agents. The presence of a sulfonyl chloride functional group makes it a valuable reagent for various synthetic transformations, particularly in the formation of sulfonamides and other sulfonate derivatives.

The utility of 1-methylcyclohexane-1-sulfonyl chloride extends across multiple domains, including medicinal chemistry and agrochemical research. Its structural framework, featuring a cyclohexane ring substituted with a methyl group at the position adjacent to the sulfonyl chloride, provides a stable scaffold for further functionalization. This characteristic is particularly advantageous in drug discovery, where structural diversity is often a key factor in achieving desired pharmacological properties.

In recent years, there has been a surge in research focused on the development of novel sulfonamide-based therapeutics. Sulfonamides are known for their broad spectrum of biological activity, making them effective against various pathogens and diseases. The role of sulfonyl chlorides as precursors in sulfonamide synthesis cannot be overstated. They serve as critical intermediates in introducing the sulfonamide moiety into target molecules, thereby enhancing their pharmacological efficacy.

One of the most compelling aspects of 1-methylcyclohexane-1-sulfonyl chloride is its role in facilitating cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds that are essential for constructing complex molecular architectures. The sulfonyl chloride group can be readily converted into other functional groups through nucleophilic substitution reactions, making it an indispensable tool for synthetic chemists.

The compound's reactivity also makes it valuable in the synthesis of heterocyclic compounds. Heterocycles are prevalent in many biologically active molecules, and their construction often requires sophisticated synthetic strategies. 1-Methylcyclohexane-1-sulfonyl chloride can be employed to introduce sulfonamide functionalities into these heterocyclic frameworks, thereby expanding the library of potential drug candidates.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic methodologies. 1-Methylcyclohexane-1-sulfonyl chloride has been explored in processes that minimize waste and reduce environmental impact. For instance, catalytic methods have been developed to enhance its reactivity while reducing the need for harsh conditions or excessive reagents. These innovations align with the growing emphasis on eco-friendly approaches in chemical synthesis.

The pharmaceutical industry has been particularly interested in leveraging 1-methylcyclohexane-1-sulfonyl chloride for the development of new therapeutic agents. Its incorporation into drug candidates has led to promising results in preclinical studies. Researchers have investigated its potential as an intermediate in antiviral, antibacterial, and anti-inflammatory drugs. The ability to modify its structure further enhances its versatility, allowing for tailored compounds with specific biological activities.

The agrochemical sector has also benefited from the use of this compound. Sulfonyl chlorides are known to be effective in synthesizing herbicides and pesticides due to their ability to disrupt metabolic pathways in target organisms. By serving as a precursor for sulfonamide-based agrochemicals, 1-methylcyclohexane-1-sulfonyl chloride contributes to the development of more efficient and sustainable agricultural practices.

In conclusion, 1-methylcyclohexane-1-sulfonyl chloride (CAS No. 2228464-42-2) is a multifaceted compound with significant applications across various fields of chemistry and biology. Its role as an intermediate in sulfonamide synthesis underscores its importance in drug discovery and development. As research continues to evolve, this compound will undoubtedly remain a valuable asset for chemists and researchers seeking innovative solutions for complex synthetic challenges.